6-acetyl-3-(4-chlorophenyl)-1-[(2-fluorophenyl)methyl]-5-methyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 6-acetyl-3-(4-chlorophenyl)-1-[(2-fluorophenyl)methyl]-5-methylthieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H16ClFN2O3S/c1-12-18-20(28)26(16-9-7-15(23)8-10-16)22(29)25(21(18)30-19(12)13(2)27)11-14-5-3-4-6-17(14)24/h3-10H,11H2,1-2H3
• InChI Key: XYKWWNGYUCXTKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=O)N2CC3=CC=CC=C3F)C4=CC=C(C=C4)Cl)C(=O)C
• Molecular Formula: C22H16ClFN2O3S
• Molecular Weight: 442.9 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The exact synthetic route would depend on the availability of starting materials and the desired route of synthesis. For example, a possible starting point could be the synthesis of the thieno[2,3-d]pyrimidine core, followed by various substitution reactions to introduce the different substituents.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the acetyl group could potentially undergo nucleophilic acyl substitution reactions. The halogen atoms (chlorine and fluorine) on the phenyl rings could potentially be replaced by other groups in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of polar groups (like the acetyl group) and nonpolar groups (like the phenyl rings). Its melting and boiling points would be influenced by the strength of the intermolecular forces.

Scientific Research Applications

Antiviral Properties

The compound’s structure suggests potential antiviral activity. Researchers have investigated its effects against various viruses, including SARS-CoV-2. For instance, a recent study employed molecular dynamics simulations and virtual screening to identify promising inhibitors targeting the 3-chymotrypsin-like protease (3CLpro) of SARS-CoV-2. .

Photothermal Conversion

Another intriguing application lies in photothermal conversion. Organic radicals, such as F6548-1613, have shown promise in this field. By incorporating multi-diphenylamine (DPA) units into the tris(2,4,6-trichlorophenyl)methyl (TTM) core, researchers achieved remarkable photothermal conversion efficiencies. .

Neuroactive Tryptophan Metabolite Regulation

Kynurenine monooxygenase (KMO) is an ideal therapeutic target for regulating neuroactive tryptophan metabolites. .

Drug Repurposing

Given the urgency of finding effective treatments for COVID-19, drug repurposing has gained prominence. .

Biological Modeling and Simulation

Researchers have used F6548-1267 in biological modeling and simulation studies. Integrating virtual screening, pharmacoinformatics profiling, and molecular dynamics, they identified promising inhibitors targeting 3CLpro. .

Medicinal Chemistry

F6548-1267’s unique structure makes it an interesting candidate for medicinal chemistry research. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it. This includes wearing appropriate personal protective equipment and working in a well-ventilated area.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. If it shows promising biological activity, it could be further studied as a potential drug. Alternatively, if it has interesting chemical reactivity, it could be studied in the context of synthetic chemistry.